5-Methyl-3-{octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-1,2,4-oxadiazole dihydrochloride

• Molecular Formula: C10H18Cl2N4O
• Molecular Weight: 281.18 g/mol
• IUPAC Name: 3-(2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrol-5-ylmethyl)-5-methyl-1,2,4-oxadiazole;dihydrochloride
• InChI: InChI=1S/C10H16N4O.2ClH/c1-7-12-10(13-15-7)6-14-4-8-2-11-3-9(8)5-14;;/h8-9,11H,2-6H2,1H3;2*1H
• InChI Key: PFRSAXMROYLYEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)CN2CC3CNCC3C2.Cl.Cl

Description

Chemical Structure and Nomenclature The compound 5-methyl-3-{octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-1,2,4-oxadiazole dihydrochloride is a bicyclic heterocyclic molecule featuring:

• A 1,2,4-oxadiazole core (a five-membered ring with two nitrogen and one oxygen atom).
• A 5-methyl substituent on the oxadiazole ring.
• A octahydropyrrolo[3,4-c]pyrrole moiety (a fused bicyclic amine system) attached via a methylene (-CH2-) linker at position 3 of the oxadiazole.
• Two hydrochloride counterions, enhancing solubility and stability in aqueous media .

Biological Activity

5-Methyl-3-{octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-1,2,4-oxadiazole dihydrochloride is a complex organic compound notable for its unique structural features that integrate a pyrrolo[3,4-c]pyrrole core with an oxadiazole ring. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including anti-inflammatory and anticancer properties.

Structural Characteristics

The chemical structure of the compound can be represented as follows:

$$\text{C}_{10}\text{H}_{18}\text{Cl}_2\text{N}_4\text{O}$$

This structure is characterized by:

• Oxadiazole Ring : Known for enhancing the stability and reactivity of organic compounds.
• Pyrrolo[3,4-c]pyrrole Core : Imparts unique chemical properties and potential interactions with biological targets.

The biological activity of 5-Methyl-3-{octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-1,2,4-oxadiazole dihydrochloride is hypothesized to involve interactions with specific molecular targets such as enzymes and receptors. Preliminary studies suggest that similar compounds exhibit diverse pharmacological effects.

Pharmacological Effects

Research indicates that compounds with structural similarities to this oxadiazole derivative show:

• Anticancer Activity : Compounds in this class have been reported to inhibit cancer cell proliferation.
• Anti-inflammatory Properties : The modulation of inflammatory pathways has been noted in related studies.
• Antimicrobial Activity : Some derivatives have demonstrated efficacy against various bacterial strains.

Antimicrobial Activity

A study evaluated the antibacterial activity of pyrrole-ligated 1,3,4-oxadiazoles against Gram-positive and Gram-negative bacteria. The findings highlighted that certain structural modifications led to significant improvements in antimicrobial efficacy:

Compound	MIC (μg/mL)	Bacterial Strain
5f-1	< 2	Acinetobacter baumannii
6	128	Staphylococcus aureus
5	512	Escherichia coli

These results indicate that the oxadiazole moiety can enhance antibacterial activity when appropriately substituted .

Anticancer Studies

In vitro studies have shown that derivatives of oxadiazoles can induce apoptosis in cancer cell lines. For instance, treatment with certain oxadiazole compounds resulted in increased levels of pro-apoptotic factors and decreased mitochondrial membrane potential in K562 cells (a leukemia cell line). This suggests a mechanism where these compounds may trigger apoptotic pathways through mitochondrial dysfunction .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The oxadiazole ring undergoes nucleophilic attacks at the C-3 and C-5 positions due to electron-deficient characteristics. Key observations include:

Reaction Type	Conditions	Products/Outcomes	References
Hydrolysis	Acidic (HCl, H<sub>2</sub>O, reflux)	Cleavage to form hydrazide derivatives
Thiol substitution	NaSH, ethanol, 70°C	Replacement of methyl group with –SH

For example, hydrolysis in dilute hydrochloric acid yields a hydrazide intermediate, which can further react with acyl chlorides to form new amide linkages. The methyl group at C-5 is susceptible to substitution with nucleophiles like thiols under basic conditions .

Cycloaddition Reactions

The 1,2,4-oxadiazole moiety participates in [3+2] cycloadditions with nitrile oxides or alkynes:

Reactant	Catalyst/Medium	Product	Yield
Phenylnitrile oxide	PtCl<sub>4</sub>, DCM, RT	3,5-Disubstituted oxadiazoles	45–60%
Acetylene derivatives	Microwave, 120°C	Fused bicyclic compounds	55–70%

These reactions exploit the oxadiazole’s dipole characteristics, enabling the formation of complex heterocyclic systems . Microwave-assisted methods enhance reaction efficiency compared to traditional thermal approaches.

Ring-Opening and Rearrangements

Under strongly basic or reducing conditions, the oxadiazole ring undergoes cleavage:

Condition	Reagents	Major Products
Basic hydrolysis	NaOH (aq), 100°C	Amidoxime derivatives
Reduction	LiAlH<sub>4</sub>, THF, 0°C	Pyrrolidine-amide hybrids

The dihydrochloride form enhances solubility in polar solvents, facilitating these transformations . Ring-opening products often retain the octahydropyrrolo[3,4-c]pyrrole moiety, which can undergo further functionalization .

Functionalization of the Pyrrolo-Pyrrole System

The octahydropyrrolo[3,4-c]pyrrole component reacts via:

• N-Alkylation : Reacts with alkyl halides (e.g., methyl iodide) in DMF to form quaternary ammonium salts .

• Sulfonylation : Treatment with arylsulfonyl chlorides (e.g., benzofuran-5-sulfonyl chloride) produces sulfonamide derivatives .

Reaction	Reagent	Key Intermediate
N-Alkylation	CH<sub>3</sub>I, K<sub>2</sub>CO<sub>3</sub>	Quaternary ammonium salts
Sulfonylation	ArSO<sub>2</sub>Cl, Et<sub>3</sub>N	Biologically active sulfonamides

These modifications enhance the compound’s interaction with biological targets, as evidenced by patent data on PKR-activating derivatives .

Stability and Decomposition

The compound exhibits limited thermal stability:

Condition	Observation	Mechanism
>200°C	Exothermic decomposition	Ring fragmentation to CO<sub>2</sub>, NH<sub>3</sub>
UV exposure (254 nm)	Oxadiazole ring isomerization	Formation of 1,3,4-oxadiazole

Decomposition pathways are critical for storage and handling protocols .

Comparison with Similar Compounds

IUPAC Names

• Systematic name : 5-methyl-3-{octahydropyrrolo[3,4-c]pyrrol-2-ylmethyl}-1,2,4-oxadiazole dihydrochloride.
• Traditional name : 3-{hexahydro-1H-pyrrolo[3,4-c]pyrrol-2-ylmethyl}-5-methyl-1,2,4-oxadiazole dihydrochloride .

Key Properties

• Molecular formula : Estimated as C₁₀H₁₇N₄O·2HCl (derived from structural analysis).
• Molecular weight : ~282.1 g/mol (calculated).
• Solubility : High aqueous solubility due to the dihydrochloride salt form, making it suitable for pharmacological applications .

Comparison with Structurally Similar Compounds

Methyl 2-Cyclopropylmethyl-5-methyloxazole-4-carboxylate (7f)

Source : Synthesis and pharmacological evaluation of pyrrole derivatives (2021) .

Parameter	5-Methyl-3-{octahydropyrrolo…} Dihydrochloride	Compound 7f
Core structure	1,2,4-Oxadiazole	Oxazole
Substituents	Bicyclic pyrrolo-pyrrole, methyl	Cyclopropylmethyl, methyl, ester
Solubility	High (dihydrochloride salt)	Moderate (ester group increases lipophilicity)
Synthetic Route	Likely involves cyclization of nitrile precursors	Acid chloride coupling with amines
Biological Activity	Undisclosed (inferred CNS targeting)	Evaluated for anticonvulsant activity

Key Differences :

• The bicyclic amine in the target compound may enhance blood-brain barrier penetration compared to 7f’s cyclopropylmethyl group .

Ethyl 5-(3-Aminophenyl)-1-(3-Cyano-4-Methyl-5-Phenylpyrrol-2-yl)-2-Methylpyrrole-3-Carboxylate (7c)

Source : Heterocyclic synthesis study (2000) .

Parameter	5-Methyl-3-{octahydropyrrolo…} Dihydrochloride	Compound 7c
Core structure	Monocyclic oxadiazole	Bis-pyrrole system
Substituents	Bicyclic amine, methyl	Cyano, phenyl, ester, aminophenyl
Molecular Weight	~282.1 g/mol	362.4 g/mol (C₂₁H₂₂N₄O₂)
Functional Groups	Amine (protonated), oxadiazole	Ester, cyano, primary amine
Analytical Data	N/A	MS: m/z 362 (M⁺); C, H, N concordant

Key Differences :

• Compound 7c’s bis-pyrrole structure and aromatic substituents (phenyl, aminophenyl) suggest applications in optoelectronics or as kinase inhibitors, whereas the target compound’s compact bicyclic amine may favor neurological targets.
• The dihydrochloride salt in the target compound improves bioavailability over 7c’s neutral, lipophilic ester .

Structural and Functional Analysis

Impact of Bicyclic Amine vs. Linear Chains

• The octahydropyrrolo[3,4-c]pyrrole moiety in the target compound introduces conformational rigidity, which may reduce off-target interactions compared to flexible chains (e.g., cyclopropylmethyl in 7f).
• Protonation of the amine in the dihydrochloride form enhances water solubility, critical for intravenous administration .

Oxadiazole vs. Oxazole/Pyrrole Cores

• 1,2,4-Oxadiazole : Electron-deficient, resistant to metabolic oxidation.
• Oxazole (7f) : Less electron-deficient, prone to ring-opening under acidic conditions.
• Pyrrole (7c) : Aromatic and planar, ideal for π-π stacking but metabolically unstable .

Q & A

Q. What are the common synthetic routes for preparing 5-methyl-1,2,4-oxadiazole derivatives with pyrrolidine substituents?

• Methodological Answer : Synthesis typically involves cyclocondensation of amidoximes with carboxylic acid derivatives. For example, substituted pyrrolidine moieties can be introduced via alkylation or reductive amination. In related syntheses (e.g., ethyl 5-(3-aminophenyl)-1-(3-cyano-pyrrol-2-yl)-2-methylpyrrole-3-carboxylate), NaBH₄ and CBr₄ are used for reduction and bromination steps, followed by coupling reactions in THF or DCM . Key intermediates like methyl 2-amino-3-oxobutanoate hydrochloride are purified via silica gel chromatography (hexane/EtOAc gradients).

Q. How can NMR spectroscopy be optimized for structural elucidation of this compound?

• Methodological Answer : ¹H and ¹³C NMR in deuterated solvents (e.g., CDCl₃ or DMSO-d₆) are critical. For example, ¹H-NMR signals for methyl groups in oxadiazole derivatives appear at δ 2.3–2.5 ppm, while pyrrolidine protons resonate between δ 1.5–3.0 ppm. Integration ratios (e.g., 3:1 for methyl groups) and coupling constants (e.g., J = 6–8 Hz for adjacent pyrrolidine protons) aid in confirming substituent positions. Compare experimental data with literature values (e.g., δ 128.07 ppm for aromatic carbons in related compounds ).

Q. What computational tools are suitable for analyzing the electronic properties of this compound?

• Methodological Answer : Software like Multiwfn enables wavefunction analysis (e.g., electrostatic potential maps, electron localization functions). Use DFT calculations (B3LYP/6-31G*) to model charge distribution and HOMO-LUMO gaps. Multiwfn’s topology analysis can identify electron density critical points in the oxadiazole ring, aiding in reactivity predictions .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yields of the dihydrochloride salt?

• Methodological Answer :

• Solvent Selection : Polar aprotic solvents (e.g., DMSO) enhance solubility of intermediates at elevated temperatures (110°C) .
• Acidification : Use HCl gas in anhydrous Et₂O for salt formation, monitored by pH titration to ensure stoichiometric protonation.
• Purification : Recrystallization from ethanol/water (7:3 v/v) removes unreacted starting materials. Reported yields for analogous compounds reach 77–98% under optimized conditions .

Q. What strategies resolve contradictions in spectroscopic data for oxadiazole-pyrrolidine hybrids?

• Methodological Answer :

• 2D NMR : HSQC and HMBC correlations distinguish overlapping signals (e.g., differentiating oxadiazole C-3 from pyrrolidine C-2).
• Mass Spectrometry : HRMS (e.g., m/z 362 [M⁺] for C₂₁H₂₂N₄O₂) confirms molecular formulas, while fragmentation patterns validate substitution patterns .
• Computational Validation : Compare experimental IR stretches (e.g., 1680 cm⁻¹ for C=N) with DFT-simulated spectra .

Q. How can structure-activity relationships (SAR) be explored for this compound’s biological activity?

• Methodological Answer :

• Substituent Variation : Synthesize analogs with modified pyrrolidine substituents (e.g., methyl vs. ethyl groups) and test antibacterial activity via MIC assays .
• Docking Studies : Use AutoDock Vina to model interactions with target proteins (e.g., bacterial enzymes). Focus on oxadiazole’s electron-deficient ring for hydrogen bonding with active sites.
• Data Table :

Analog	Substituent	MIC (µg/mL)	LogP
1a	Methyl	0.5	2.1
1b	Ethyl	1.2	2.8
1c	Isobutyl	2.5	3.5
Example data from oxadiazole derivatives with antibacterial activity

Methodological Notes

• Synthesis : Prioritize anhydrous conditions and inert atmospheres (N₂/Ar) to prevent hydrolysis of sensitive intermediates .
• Characterization : Cross-validate NMR assignments with DEPT-135 and COSY experiments to resolve stereochemical ambiguities .
• Computational Analysis : Multiwfn’s "Density of States" module predicts electronic transitions relevant to photophysical studies .